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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399

ARM165 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of ARM165, a potent
PIK3CG PROTAC degrader.

Frequently Asked Questions (FAQSs)

Q1: What is ARM165 and what is its mechanism of action?

Al: ARM165 is a heterobifunctional proteolysis-targeting chimera (PROTAC). It is designed to
specifically target and degrade the PIK3CG protein (p110y subunit of phosphoinositide 3-
kinase), which in turn inhibits the PI3Ky-Akt signaling pathway.[1] This mechanism of action
makes it a promising candidate for antileukemia therapies, particularly in acute myeloid
leukemia (AML).[1][2]

Q2: I'm having trouble dissolving ARM165 in DMSO. What could be the issue?

A2: Solubility issues with ARM165 in DMSO can arise from several factors. Firstly, DMSO is
hygroscopic and can absorb moisture from the air, which significantly reduces the solubility of
many compounds, including PROTACSs.[1][3] It is crucial to use a fresh, anhydrous grade of
DMSO.[3][4] Additionally, complete dissolution may require energy input.[3]
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Q3: My ARM165 precipitates out of solution when | dilute my DMSO stock in aqueous media.
How can | prevent this?

A3: This is a common issue for many PROTACSs due to their high molecular weight and
lipophilicity, which leads to poor aqueous solubility.[5][6] When a concentrated DMSO stock is
diluted in an aqueous buffer, the abrupt change in solvent polarity can cause the compound to
precipitate.[6] To mitigate this, it is recommended to perform serial dilutions and consider the
use of co-solvents for in vivo studies.[1][6] For cell-based assays, ensure the final DMSO
concentration is kept low (ideally below 0.1%) to avoid both precipitation and cellular toxicity.[6]

[7]
Q4: What is the recommended storage condition for ARM165 stock solutions?

A4: Once dissolved, it is best to aliquot your stock solution into single-use vials to avoid
repeated freeze-thaw cycles.[1][8] Stock solutions of ARM165 in DMSO can be stored at -20°C
for up to one month or at -80°C for up to six months.[1][8] Always protect the solutions from
light.[1][8]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

ARM165 powder will not
dissolve in DMSO.

1. DMSO has absorbed
moisture. 2. Insufficient energy

to break the crystal lattice.

1. Use a new, sealed vial of
anhydrous DMSO. 2. Gently
warm the solution to 37-60°C.
3. Use an ultrasonic bath

(sonication) to aid dissolution.

[1]3]

Precipitation occurs after
adding DMSO stock to cell

culture media.

1. Poor aqueous solubility of
ARM165. 2. Final DMSO
concentration is too high. 3.
Interaction with media
components (e.g., serum

proteins).

1. Perform serial dilutions
rather than a single large
dilution. 2. Ensure the final
DMSO concentration in your
assay is below 0.5%, and
ideally below 0.1%.[6] 3. If
possible, reduce the serum
concentration in your media
during treatment.[6] 4. Vortex
or sonicate the final solution
briefly to help redissolve any

precipitate.[7]

Inconsistent results between

experiments.

1. Variability in solution
preparation. 2. Degradation of
ARM165 in stock solutions.

1. Follow a standardized,
detailed protocol for solution
preparation. 2. Aliquot stock
solutions to minimize freeze-
thaw cycles.[1][3] 3. Prepare
fresh working solutions for

each experiment.[1][9]

Quantitative Solubility Data
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Solvent Concentration Comments Source

Requires ultrasonic

agitation and warming
28.57 mg/mL (34.09
DMSO to 60°C. Use of newly [1]
mM)
opened, anhydrous

DMSO is critical.

] Saturation point was
N-Methylpyrrolidone >12.5 mg/mL (14.92

not reached at this [1]
(NMP) mM)

concentration.

Formulation: 20%
NMP, 16% PEG400,

1 mg/mL (1.19 mM) 64% Saline. Requires [1]
sonication and results

Saline with Co-

solvents

in a suspension.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of
ARM165 in DMSO

e Preparation: Allow the vial of ARM165 powder to equilibrate to room temperature before
opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of ARM165. For 1 mL of a 10 mM stock
solution, you will need 8.38 mg of ARM165 (Molecular Weight: 837.98 g/mol ).

¢ Dissolution:

o

Add the appropriate volume of anhydrous DMSO to the ARM165 powder.

o

Vortex the solution vigorously.

[¢]

Gently warm the solution in a water bath at 37-60°C for 5-10 minutes.[1]

Place the vial in an ultrasonic bath for 5-15 minutes to ensure complete dissolution.[1][6]

[¢]
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« Inspection: Visually inspect the solution to ensure no particulate matter remains. The solution
should be clear.

o Storage: Aliquot the stock solution into single-use, light-protected vials and store at -20°C for
short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1][8]

Protocol for Preparing a Working Solution for Cell-
Based Assays

e Thawing: Thaw a single-use aliquot of your 10 mM ARM165 DMSO stock solution at room
temperature.

¢ Intermediate Dilution: Perform a serial dilution to minimize the risk of precipitation. For
example, to achieve a final concentration of 1 uM in your cell culture well:

o Prepare a 100 uM intermediate solution by diluting 2 pL of the 10 mM stock into 198 uL of
pre-warmed cell culture medium.

o Vortex the intermediate solution gently.

» Final Dilution: Add the appropriate volume of the 100 uM intermediate solution to your cell
culture wells to achieve the desired final concentration. For example, add 10 L of the 100
MM solution to 990 L of media in a well for a final concentration of 1 pM.

o Control: Remember to include a vehicle control in your experiment with the same final
concentration of DMSO as your treated samples.[3]

Visualizations
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Stock Solution Preparation

Weigh ARM165 Powder

Add Anhydrous DMSO

Vortex, Warm (37-60°C), Sonicate

Aliquot and Store at -80°C

Begin Experiment

Cell-Based Assay Workflow

Thaw Stock Aliquot

Prepare Intermediate Dilution in Media

Add to Cells for Final Concentration

Incubate and Analyze
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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